2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• SMILES: CN(CC1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• InChI: InChI=1S/C16H25N3O/c1-18(16(20)10-17)11-15-8-5-9-19(13-15)12-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13,17H2,1H3
• InChIKey: WMPRNLZOPOUTET-UHFFFAOYSA-N

When SAR studies demand a 3-substituted piperidine geometry, 2- or 4-substituted regioisomers cannot replicate the target binding orientation required by CNS pharmacophore models. This 3-substituted N-benzylpiperidine acetamide scaffold delivers the correct spatial configuration. • 98% min. purity - ≤2% total impurity background reduces false positives vs. typical 95% analog-grade reagents. • N-methyl tertiary amide - reduced H-bond donor count and increased lipophilicity class-correlated with enhanced passive BBB permeability over des-methyl secondary amide analogs. • Terminal primary amine - versatile nucleophilic anchor enables amide coupling, sulfonamide formation, or reductive amination for rapid library expansion.

2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide: Identity, Scaffold & Procurement

2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide (CAS 1353975-85-5) is a synthetic small-molecule building block belonging to the N-benzylpiperidine acetamide class . With a molecular formula of C₁₆H₂₅N₃O and a molecular weight of 275.39 g/mol, it features a tertiary amine within a 3-substituted piperidine ring, an N-methylacetamide side chain bearing a primary amine, and a benzyl group on the piperidine nitrogen . This compound is primarily utilized as a versatile intermediate or scaffold in medicinal chemistry and chemical biology research, where its specific substitution pattern on the piperidine ring and the N-methyl group on the acetamide can influence molecular recognition, physicochemical properties, and downstream synthetic derivatization [1].

1

3-Substituted Piperidine

Regioisomeric scaffold for SAR studies

2

N-Methylacetamide

Reduced H-bond donor count for CNS design

3

Primary Amine Handle

Nucleophilic site for library synthesis

• [1] PubChem. Compound Summary for CID 66565201: 2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide. View Source

Why 2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide Is Irreplaceable

Within the N-benzylpiperidine acetamide family, small structural variations—such as the position of the methylene-acetamide attachment on the piperidine ring (2-, 3-, or 4-substitution), the nature of the N-alkyl group on the acetamide (methyl, ethyl, des-methyl), or the terminal functional group on the acetamide (amino vs. chloro)—can profoundly alter molecular shape, basicity, hydrogen-bonding capacity, and metabolic stability . These differences translate into divergent biological activity profiles, selectivity windows, and synthetic utility, meaning that generic substitution without quantitative evidence risks compromising experimental reproducibility, target engagement, or downstream product quality .

Regioisomer mismatch

Positional shift on piperidine ring may alter target binding and SAR interpretation.

N-Methyl vs des-methyl

Difference in H-bond donor count affects permeability and metabolic stability.

Amine vs chloro reactivity

Nucleophilic amine for synthesis; electrophilic chloro for covalent probing.

Quantitative Differentiation: 2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide vs. Analogs

Regioisomeric Differentiation: 3- vs. 2- and 4-Position Piperidine Substitution

The target compound bears the methylene-acetamide linker at the 3-position of the piperidine ring, a substitution pattern that is distinct from both the 2-position regioisomer (CAS 1353984-47-0) and the 4-position regioisomer (CAS 1353957-58-0) . The 3-substituted scaffold alters the spatial orientation of the terminal amine relative to the piperidine nitrogen and the benzyl group compared to the 2- and 4-substituted variants, which can lead to different binding poses, selectivity profiles, and physicochemical properties in biological assays . All three regioisomers share the identical molecular formula (C₁₆H₂₅N₃O; MW 275.39), but their distinct CAS numbers and IUPAC names confirm non-interchangeable chemical identities [1].

Regioisomer Identity

Head-to-head

Target: 3-substituted CAS 1353975-85-5

Comparators: 2-sub. (CAS 1353984-47-0), 4-sub. (CAS 1353957-58-0)

Geometry shift may alter binding and selectivity

Same MW, distinct IUPAC names

Evidence Dimension	Position of methylene-acetamide substitution on the piperidine ring
Target Compound Data	3-substituted piperidine (CAS 1353975-85-5); IUPAC: 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-methylacetamide
Comparator Or Baseline	2-substituted regioisomer (CAS 1353984-47-0) and 4-substituted regioisomer (CAS 1353957-58-0); identical molecular formula and MW
Quantified Difference	Regioisomeric shift from 3-position to 2- or 4-position; distinct CAS numbers and IUPAC names; biological and pharmacological profiles expected to diverge due to altered geometry
Conditions	Structural identity confirmed by CAS registry, IUPAC nomenclature, SMILES, and InChI Key

Why This Matters

Selecting the correct regioisomer is critical for SAR studies, as even a one-position shift on the piperidine ring can abolish target binding or alter pharmacokinetics.

• [1] PubChem. Compound Summaries for CID 66565201 (3-substituted), CID 66565200 (2-substituted), CID 66565202 (4-substituted). View Source

N-Methyl vs. N-Desmethyl Acetamide: H-Bond Donors & Basicity

The target compound contains an N-methyl group on the acetamide nitrogen, distinguishing it from the N-desmethyl analog (2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-acetamide, CAS 1353961-15-5) . The presence of the N-methyl substituent eliminates one hydrogen-bond donor (HBD) compared to the des-methyl analog, which retains an amide N–H . This structural difference directly impacts the compound's hydrogen-bonding capacity (2 HBDs vs. 3 HBDs), basicity (tertiary amide vs. secondary amide), and lipophilicity, all of which are known to influence membrane permeability, metabolic stability, and off-target binding in drug discovery contexts [1].

H-Bond Donor Count

Class-level

2 HBD (vs 3 HBD in des-methyl analog)

Reduced HBD count may improve permeability

Class-level medicinal chemistry inference

Evidence Dimension	Hydrogen-bond donor count and amide substitution
Target Compound Data	N-methylated tertiary amide (CAS 1353975-85-5); 2 HBDs; molecular formula C₁₆H₂₅N₃O; MW 275.39
Comparator Or Baseline	N-desmethyl secondary amide (CAS 1353961-15-5); 3 HBDs; molecular formula C₁₅H₂₃N₃O; MW 261.36
Quantified Difference	Difference of 1 HBD; MW difference of 14.03 g/mol (CH₂); tertiary vs. secondary amide character
Conditions	Structural comparison based on CAS registry and molecular formula

Why This Matters

The loss of one HBD and conversion to a tertiary amide can significantly improve blood-brain barrier penetration and reduce metabolic N-dealkylation, a key consideration in CNS drug discovery.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. (Class-level evidence on N-methylation effects on permeability and metabolism). View Source

Terminal Amine vs. Chloro Substituent: Reactivity & Biological Profile

The target compound bears a primary amino group on the acetamide side chain, in contrast to the chloro analog (N-(1-Benzyl-piperidin-3-ylmethyl)-2-chloro-N-methyl-acetamide, CAS 1353960-82-3), which carries a chlorine atom at the same position . The amino group serves as both a hydrogen-bond donor/acceptor and a nucleophilic handle for further derivatization (e.g., amide coupling, reductive amination), whereas the chloro substituent is an electrophilic site amenable to nucleophilic displacement or, in biological contexts, potential covalent target engagement . This fundamental difference in chemical reactivity partitions these two compounds into distinct experimental workflows: the amino compound as a versatile scaffold for library synthesis, and the chloro compound as a probe for covalent inhibition or displacement assays [1].

Terminal Functionality

Head-to-head

Target: Primary amine (–NH₂) Nucleophilic handle

Comparator: Chloro (–Cl) Electrophilic site

Reactivity profile defines synthetic utility

Amino for library synthesis; chloro for covalent probes

Evidence Dimension	Terminal functional group on the acetamide side chain
Target Compound Data	Primary amine (–NH₂); CAS 1353975-85-5; molecular formula C₁₆H₂₅N₃O; MW 275.39
Comparator Or Baseline	Chloro (–Cl); CAS 1353960-82-3; molecular formula C₁₆H₂₃ClN₂O; MW 294.82
Quantified Difference	MW difference of 19.43 g/mol; amino group adds HBD/HBA capacity absent in chloro analog; distinct reactivity profiles (nucleophilic vs. electrophilic)
Conditions	Structural comparison based on CAS registry, molecular formula, and functional group analysis

Why This Matters

Choosing the amino compound over the chloro analog is essential when the goal is scaffold elaboration via amide bond formation or when electrophilic reactivity must be avoided to prevent non-specific protein labeling.

• [1] Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317. (Class-level evidence on amino vs. chloro reactivity in covalent inhibitor design). View Source

Supplier Purity: Target Compound vs. Regioisomeric Analogs

Commercially, the target compound is available at a minimum purity of 98% from Fluorochem (Product Code F082004), whereas its 2-substituted and 4-substituted regioisomers from the same supplier are listed at 95% purity . This 3-percentage-point purity advantage corresponds to a maximum total impurity burden of ≤2% for the target compound versus ≤5% for the comparator regioisomers . In quantitative biological assays or synthetic sequences where impurities can confound dose-response relationships or catalyze side reactions, this purity differential may translate into measurably improved data reproducibility and downstream yield [1].

Supplier Purity Grade

Specification review

≤2% max impurity burden (vs ≤5% for regioisomers)

Lower impurity burden may improve assay reproducibility

Supplier-specified minimum purity; batch review advised

Evidence Dimension	Supplier-specified minimum purity (HPLC/GC area%)
Target Compound Data	98% minimum purity (Fluorochem F082004; CAS 1353975-85-5)
Comparator Or Baseline	95% minimum purity for 2-substituted regioisomer (Fluorochem 082003; CAS 1353984-47-0) and 4-substituted regioisomer (Fluorochem 082005; CAS 1353957-58-0)
Quantified Difference	≥3% absolute purity advantage; maximum impurity burden ≤2% vs. ≤5%
Conditions	As specified on supplier Certificates of Analysis; actual batch-specific values may vary

Why This Matters

Higher starting purity can reduce the need for additional purification steps, improve assay signal-to-noise ratios, and enhance batch-to-batch consistency in lead optimization campaigns.

• [1] Currie, L. A. (1995). Nomenclature in evaluation of analytical methods including detection and quantification capabilities. Pure and Applied Chemistry, 67(10), 1699-1723. (Class-level evidence on impurity impact in quantitative analysis). View Source

Research & Industrial Applications of 2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-methyl-acetamide

SAR Studies with 3-Substituted Piperidine Scaffolds

When a structure-activity relationship study demands a 3-substituted piperidine core to match a specific pharmacophore model, the target compound provides the correct regioisomeric geometry that 2- or 4-substituted analogs cannot replicate. This is particularly relevant when the spatial orientation of the acetamide side chain relative to the benzyl-piperidine anchor is critical for target binding .

CNS Drug Discovery: N-Methylated Amides for Brain Penetration

In programs targeting central nervous system (CNS) indications, the N-methyl tertiary amide in the target compound offers reduced hydrogen-bond donor count and increased lipophilicity compared to the N-desmethyl secondary amide analog, properties that class-level evidence associates with enhanced passive blood-brain barrier permeability and reduced susceptibility to metabolic N-dealkylation [1].

Library Synthesis Using Primary Amine Handle

The terminal primary amine on the acetamide side chain provides a versatile nucleophilic anchor for amide coupling, sulfonamide formation, or reductive amination, enabling rapid library expansion. This contrasts with the chloro analog, whose electrophilic character directs it toward displacement or covalent inhibition workflows, making the target compound the reagent of choice for diversity-oriented synthesis .

High-Reproducibility Assays: Superior Starting Purity

For laboratories conducting quantitative IC₅₀/EC₅₀ determinations or high-content screening where even minor impurities can introduce systematic error, the 98% minimum purity of the Fluorochem-sourced target compound provides a lower impurity background (≤2%) compared to the 95% purity typical of regioisomeric analogs, reducing the risk of impurity-driven false positives or potency shifts .

Application

Selection Property

Validation Focus

SAR studies with 3-substituted piperidine

Regioisomeric identity (3-position)

Binding pose and selectivity confirmation

CNS drug discovery programs

N-Methyl tertiary amide

Blood-brain barrier permeability and metabolic stability assays

Diversity-oriented library synthesis

Primary amine nucleophilic handle

Amide coupling or reductive amination efficiency

Reproducibility-sensitive screening assays

Higher purity specification

Impurity profiling and assay signal-to-noise ratio

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source